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Compound of Interest

Compound Name: Trimethylcyclohexanol

Cat. No.: B073185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data pertinent

to the handling and use of Trimethylcyclohexanol. The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding of its

properties and associated hazards. This document is intended to equip researchers, scientists,

and drug development professionals with the necessary knowledge to implement safe

laboratory practices when working with this compound.

Core Safety and Physical Data
Quantitative data regarding the physical, chemical, and toxicological properties of

Trimethylcyclohexanol are summarized below. These tables are designed for quick reference

and easy comparison of key safety parameters.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₈O [1][2]

Molecular Weight 142.24 g/mol [1][3]

Appearance
White crystalline mass, solid,

or colorless liquid
[1][2][4][5]

Odor Mint-like or weak coconut-like [5][6]

Melting Point 34-37 °C (93-98.6 °F) [1][2][4]

Boiling Point
198 °C (388.4 °F) at 760

mmHg
[1][4]

Flash Point
73.9 - 81.1 °C (165 - 178 °F)

(Closed Cup)
[1][5]

Vapor Pressure 0.1 - 0.17 mmHg at 20-25 °C [4][5]

Vapor Density 4.9 (Air = 1) [1][5]

Specific Gravity 0.878 - 0.89 [3][4]

Solubility in Water
Slightly soluble; does not mix

well with water
[1][4]

Toxicological Data
Endpoint Value Species Route Source(s)

LD50 (Oral) 3250 mg/kg Rat Oral [2][4]

LD50 (Dermal) 2800 mg/kg Rabbit Dermal [4]

Eye Irritation Severe Rabbit Eye [4]

Skin Irritation Moderate Rabbit Skin [2]

Fire and Explosivity Data
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Parameter Value/Comment Source(s)

Flammability Combustible solid/liquid [4][5]

Lower Explosive Limit (%) Not available [4][5]

Upper Explosive Limit (%) Not available [4][5]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[4]

Extinguishing Media

Alcohol-stable foam, dry

chemical powder, carbon

dioxide, water spray

[1][4][5]

Fire Incompatibility

Avoid contamination with

oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine

bleaches)

[4]

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PEL) from OSHA, Recommended

Exposure Limits (REL) from NIOSH, or Threshold Limit Values (TLV) from ACGIH established

for Trimethylcyclohexanol.[4][5] Some jurisdictions may regulate it under the limits for

"Particulates Not Otherwise Regulated (PNOR)" when in solid/dust form.[7] For context, the

exposure limits for the related compound Methylcyclohexanol are:

Organization Limit (8-hour TWA) Source(s)

OSHA PEL 100 ppm [5]

NIOSH REL 50 ppm [5]

ACGIH TLV 50 ppm [8]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available in

the summarized safety data sheets. The provided LD50 values are likely derived from studies
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following standardized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD). For example, acute oral toxicity studies are often

conducted according to OECD Test Guideline 401, 420, or 423, while dermal toxicity is

assessed using guidelines like OECD TG 402. These guidelines detail the procedures for

animal selection, dose administration, observation, and pathological examination. For specific

experimental methodologies, direct consultation of the primary toxicological study reports would

be necessary.

Safe Handling and Emergency Procedures
A systematic approach to handling Trimethylcyclohexanol is crucial to minimize exposure and

ensure laboratory safety. The following sections and diagrams outline the recommended

procedures.

Standard Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of

Trimethylcyclohexanol in a laboratory setting.
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Standard Handling Workflow for Trimethylcyclohexanol

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure adequate ventilation
(Fume hood or well-ventilated area)

Weigh/dispense Trimethylcyclohexanol
Avoid generating dust if solid

Proceed to handling

Perform experimental work

Keep containers tightly closed when not in use

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in a labeled, suitable container

Remove and properly store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of Trimethylcyclohexanol,
from preparation to post-handling procedures.

Emergency Response Protocol: Accidental Exposure
In the event of accidental exposure, a swift and appropriate response is critical. The following

diagram outlines the initial first aid steps to be taken.

First Aid for Accidental Exposure

Route of Exposure

Immediate Actions

Accidental Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Flush skin with running water and soap. Immediately hold eyelids apart and flush with running water continuously. Remove from contaminated area to fresh air.

Keep warm and rested.
Do NOT induce vomiting.

Seek immediate medical attention.

Seek Medical Attention for all exposure routes

Click to download full resolution via product page

Caption: A decision tree illustrating the immediate first aid measures for different routes of

accidental exposure to Trimethylcyclohexanol.

Spill Response Logic
Proper containment and cleanup of spills are essential to prevent wider contamination and

exposure. The following diagram provides a logical approach to managing a

Trimethylcyclohexanol spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/product/b073185?utm_src=pdf-body-img
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trimethylcyclohexanol Spill Response

Spill Detected

Evacuate immediate area if necessary

Remove all ignition sources

Don appropriate PPE
(respirator, gloves, goggles)

Contain the spill
(Use inert absorbent material)

Is the spill minor or major?

Clean up with dry procedures
Avoid generating dust

Minor

Alert emergency responders

Major

Place spilled material in a labeled, sealed container for disposal

Decontaminate the spill area

Dispose of waste according to regulations

Click to download full resolution via product page
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Caption: A flowchart detailing the logical steps for responding to a spill of

Trimethylcyclohexanol, differentiating between minor and major incidents.

Health Hazard Information
Trimethylcyclohexanol is classified as a hazardous substance.[4] It is harmful if swallowed

and can cause serious eye damage.[4] It is also irritating to the skin and respiratory system.[4]

Eye Contact: Causes severe eye irritation and risk of serious damage.[4]

Skin Contact: Causes skin irritation.[5] Prolonged or repeated contact may lead to dermatitis.

Open cuts or abraded skin should not be exposed.[4]

Inhalation: Can cause respiratory irritation.[4] Inhalation of high concentrations of dust may

lead to lung damage.[4]

Ingestion: Harmful if swallowed.[4] Ingestion may cause serious damage to health.[4]

Chronic Effects: Long-term exposure to respiratory irritants may result in airway diseases.

There is limited evidence to suggest that repeated or long-term occupational exposure may

have cumulative health effects.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Trimethylcyclohexanol.

Eye Protection: Chemical safety goggles or a face shield are recommended.[2][7]

Skin Protection: Wear impervious protective clothing and gloves.[2][7] Suitable glove

materials include polychloroprene, nitrile rubber, and butyl rubber.[4]

Respiratory Protection: If ventilation is inadequate or if dust/vapors are generated, a NIOSH-

approved respirator should be used.[2][7]

Storage and Disposal
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Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[5][7] Keep

away from incompatible materials such as oxidizing agents.[4]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.[5][7]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) for Trimethylcyclohexanol and established institutional

safety protocols. Always prioritize a culture of safety and proactive risk assessment in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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